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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)phenol

Cat. No.: B074906

An In-Depth Technical Guide on 4-(4-Nitrophenylazo)phenol: Solubility and Stability
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-(4-
Nitrophenylazo)phenol, a significant azo dye derivative. This document details its
physicochemical properties, experimental protocols for solubility and stability assessment, and
visual representations of its synthesis and potential degradation pathways.

Core Properties of 4-(4-Nitrophenylazo)phenol

4-(4-Nitrophenylazo)phenol, with the CAS Number 1435-60-5, is an organic compound
characterized by an azo group (-N=N-) linking a p-nitrophenyl group to a phenol group. This
structure is fundamental to its properties as a dye and pH indicator.

Physicochemical Data

A summary of the key physicochemical properties is presented below.
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Property Value Reference
Molecular Formula C12H9N30s3
Molecular Weight 243.22 g/mol

Light yellow to amber to dark

Appearance [1]
green powder/crystal

Melting Point 216 °C

Solubility Data

The solubility of 4-(4-Nitrophenylazo)phenol is a critical parameter for its application in
various scientific and industrial domains. Its solubility is largely dictated by the polarity of the
solvent.

Aqueous Solubility

The presence of both a polar nitro group and a phenolic hydroxyl group, alongside nonpolar
aromatic rings, results in limited solubility in water.

Condition Solubility Value Reference
Water at 25 °C 3.892 mg/L [1]
Aqueous solution at pH 7.4 17.9 pg/mL [2]

Solubility in Organic Solvents

Generally, 4-(4-Nitrophenylazo)phenol exhibits higher solubility in polar organic solvents
compared to water. It is expected to be soluble in solvents such as ethanol, acetone, and
methanol due to favorable dipole-dipole interactions and hydrogen bonding with the phenolic

group.

Stability Profile

The stability of azo dyes like 4-(4-Nitrophenylazo)phenol is a key determinant of their utility
and longevity. Degradation can be initiated by thermal stress, light exposure, and extreme pH
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conditions.

Thermal Stability

Azo dyes are known to undergo thermal degradation, primarily through the cleavage of the azo
bond. This process can lead to the formation of various aromatic compounds. While specific
quantitative data for the thermal degradation of 4-(4-Nitrophenylazo)phenol is not readily
available in the cited literature, the general mechanism involves the formation of aromatic
amines. For a related compound, 4-(4-Nitrophenyl)azoresorcinol, it is noted to be stable but
incompatible with strong oxidizing agents and strong bases.

Photostability

Azo compounds are known to undergo trans-cis isomerization upon exposure to light. While
this is a reversible process, prolonged exposure to UV light can lead to photodegradation. The
stability of azo dyes to light is a critical factor in their application as colorants.

pH Stability

The pH of a solution can significantly affect the stability and color of azo dyes. Extreme pH
conditions, both acidic and alkaline, can promote the degradation of the dye structure. Many
azo dyes also function as pH indicators due to protonation or deprotonation of functional
groups, which alters their absorption spectra. For instance, the related compound 4-(4-
Nitrophenylazo)resorcinol (Azo Violet) is yellow below pH 11 and violet above pH 13.[3]

Experimental Protocols

The following sections detail standardized methodologies for the determination of solubility and
stability of 4-(4-Nitrophenylazo)phenol.

Determination of Aqueous Solubility (Shake-Flask
Method)

This protocol outlines a standard method for determining the water solubility of a chemical
substance.

o Preparation of a Saturated Solution: An excess amount of 4-(4-Nitrophenylazo)phenol is
added to a known volume of deionized water in a flask.
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o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the aqueous phase.

e Quantification: A known volume of the clear supernatant is carefully removed and the
concentration of the dissolved 4-(4-Nitrophenylazo)phenol is determined using a suitable
analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).

Accelerated Stability Testing

This protocol is designed to predict the long-term stability of the compound by subjecting it to
elevated stress conditions.

o Sample Preparation: Samples of 4-(4-Nitrophenylazo)phenol are prepared, potentially in a
relevant formulation or solvent, and placed in appropriate containers.

o Stress Conditions: The samples are exposed to a range of accelerated conditions. Common
stressors include:

o Temperature: Samples are stored at elevated temperatures (e.g., 40°C, 50°C, 60°C).

o Humidity: For solid-state stability, samples are often exposed to high humidity levels (e.qg.,
75% RH).

o Light: Photostability is assessed by exposing samples to a controlled light source (e.g., a
xenon lamp) that mimics sunlight.

o Time Points: Samples are withdrawn at predetermined time intervals (e.g., 0, 1, 3, and 6
months).

e Analysis: The withdrawn samples are analyzed for degradation products and any change in
physical or chemical properties. HPLC is a common technique for quantifying the parent
compound and detecting degradation products.
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o Data Extrapolation: The degradation rates at accelerated conditions are used to extrapolate
the expected shelf-life at normal storage conditions, often using the Arrhenius equation for
thermal stability.

Visualizations

The following diagrams illustrate key processes related to 4-(4-Nitrophenylazo)phenol.

Synthesis Workflow

The synthesis of 4-(4-Nitrophenylazo)phenol typically involves a two-step diazotization and
azo coupling reaction.

Step 2: Azo Coupling

Coupling
4-(4-Nitrophenylazo)phenol
NaOH (aq) Phenol

Step 1: Diazotization Reacts with

R M) p-Nitroaniline Diazotization p-Nitrobenzenediazonium
aO 520'0 Chloride

Click to download full resolution via product page

Caption: Synthesis of 4-(4-Nitrophenylazo)phenol.

Generalized Azo Dye Degradation Pathway

This diagram illustrates a simplified, generalized pathway for the degradation of azo dyes
under reductive conditions, which is a common environmental fate.
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Caption: Generalized degradation pathway for azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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